Cas no 17249-75-1 (2,4-dichlorothiophene)

2,4-Dichlorothiophene is a halogenated heterocyclic compound with the molecular formula C₄H₂Cl₂S. It serves as a versatile intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of two chlorine atoms at the 2- and 4-positions enhances its reactivity, making it a valuable precursor for cross-coupling reactions, such as Suzuki and Stille couplings. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in fine chemical manufacturing. The compound’s structural features also enable its use in the development of advanced materials, including conductive polymers and liquid crystals.

2,4-dichlorothiophene structure

Product Name:2,4-dichlorothiophene

CAS No:17249-75-1

MF:C₄H₂Cl₂S

MW:153.029677867889

MDL:MFCD18451791

CID:166085

PubChem ID:140204

Update Time:2025-05-27

2,4-dichlorothiophene Chemical and Physical Properties

Names and Identifiers

- Thiophene,2,4-dichloro-
- 2,4-dichlorothiophene
- 2,4-dichloro-thiophene
- 2,4-Dichlorthiophen
- Thiophene,2,4-dichloro
- SCHEMBL1254580
- DTXSID80169321
- Thiophene, 2,4-dichloro-
- EN300-95141
- 17249-75-1
- FT-0721775
- AT29639
- AKOS006373706
- MDL： MFCD18451791
- Inchi： 1S/C4H2Cl2S/c5-3-1-4(6)7-2-3/h1-2H
- InChI Key： DFYVFNNIILYXRP-UHFFFAOYSA-N
- SMILES： ClC1=CSC(=C1)Cl

Computed Properties

Exact Mass: 151.92500
Monoisotopic Mass: 151.925
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 66.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 28.2Å²

Experimental Properties

Density: 1.488
Boiling Point: 167.8°C at 760 mmHg
Flash Point: 66.2°C
Refractive Index: 1.584
PSA: 28.24000
LogP: 3.05490

2,4-dichlorothiophene Pricemore >>

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